N-(1-(benzo[b]thiophen-3-yl)propan-2-yl)thiophene-2-sulfonamide

• IUPAC Name: N-[1-(1-benzothiophen-3-yl)propan-2-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H15NO2S3/c1-11(16-21(17,18)15-7-4-8-19-15)9-12-10-20-14-6-3-2-5-13(12)14/h2-8,10-11,16H,9H2,1H3
• InChI Key: USHQUXRTALSXBI-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NS(=O)(=O)C3=CC=CS3
• Molecular Formula: C15H15NO2S3
• Molecular Weight: 337.5 g/mol

Description

Thiophene is a privileged heterocycle that contains a five-membered ring made up of one sulfur as heteroatom with the formula C4H4S. Thiophene and its derivatives are essential heterocyclic compounds and show a variety of properties and applications.

Synthesis Analysis

The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at 1 position. It is considered to be a structural alert with formula C4H4S.

Chemical Reactions Analysis

Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors. Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors, organic field-effect transistors (OFETs), and in the fabrication of organic light-emitting diodes (OLEDs).

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is −38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry and Drug Development

Thiophene derivatives have captured the attention of medicinal chemists as potential biologically active compounds. . For instance:

Corrosion Inhibition

. Their ability to protect metals from corrosion makes them valuable in various sectors.

High-Mobility Organic Field-Effect Transistors (OFETs)

The champion molecule for high-mobility OFET devices is 1benzothieno3,2-bbenzothiophene (BTBT). .

Serotonin Antagonists and Alzheimer’s Treatment

.

Mechanism of Action

Molecules with the thiophene ring system exhibit many pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties.

Future Directions

Thiophene and its derivatives continue to be a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.